Cas no 6806-56-0 (b-D-Galactopyranose, 1-thio-,1,2,3,4,6-pentaacetate)

• Product Name: b-D-Galactopyranose, 1-thio-,1,2,3,4,6-pentaacetate
• CAS No: 6806-56-0
• MF: C₁₆H₂₂O₁₀S
• MW: 406.404884815216
• CID: 523674
• PubChem ID: 259717
• Update Time: 2025-04-19

b-D-Galactopyranose, 1-thio-,1,2,3,4,6-pentaacetate Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranose, 1-thio-,1,2,3,4,6-pentaacetate
• AcGlcSAc
• AcGlcSAc, 1-S-acetyl-2,3,4,6-tetra-O-acetyl-1-deoxy-1-thio-??-D-glucopyranoside, 1-S-acetyl--2,3,4,6-tetra-O-acetyl-1-thio-??-D-glucopyranoside, 2,3,4,6-tetra-O-acetyl-1-S-acetyl-1-thio-??-D-glucopyranoside, 2,3,4,6-tetra-O-acetyl-1-S-acetyl-1-thio-??-D-glucopyranose, 1-S-acetyl-2,3,4,6-tetra-O-acetyl-1-thio-??-D-glucopyranose, 1-S-acetyl-2,3,4,6-tetra-O-acetyl-1-thio-??-D-glucopyranose
• NSC 89877
• NSC-89877
• 3,5-BIS(ACETYLOXY)-2-[(ACETYLOXY)METHYL]-6-(ACETYLSULFANYL)TETRAHYDRO-2H-PYRAN-4-YL ACETATE
• NSC-409737
• 2,3,4,6-Tetra-O-acetyl-1-S-acetyl-1-thio-.alpha.-D-glucopyranose
• (3,4,5-triacetoxy-6-acetylsulfanyl-tetrahydropyran-2-yl)methyl acetate
• Glucopyranose deriv.
• Oprea1_802175
• 1,2,3,4,6-Penta-O-acetyl-1-thio-beta-D-galactopyranose
• FT-0674883
• AKOS005591985
• .alpha.-D-Glucopyranose, 1-thio-, pentaacetate
• NSC89877
• DTXSID70929370
• NSC409737
• 6806-56-0

• Inchi： 1S/C16H22O10S/c1-7(17)22-6-12-13(23-8(2)18)14(24-9(3)19)15(25-10(4)20)16(26-12)27-11(5)21/h12-16H,6H2,1-5H3
• InChI Key： CFAJEDWNNGFOQV-UHFFFAOYSA-N
• SMILES： S(C(C)=O)C1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 406.09300
• Monoisotopic Mass: 406.09336807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 117 ºC
• Solubility: Very slightly soluble (0.98 g/l) (25 º C),
• PSA: 156.80000
• LogP: 0.34920